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Compound of Interest

Compound Name:
2,3-Dichloro-5-fluorophenylacetic

acid

CAS No.: 1803728-33-7

Cat. No.: B1410900

Get Quote

Abstract & Strategic Value
This guide details the chemical handling and functionalization of 2,3-Dichloro-5-
fluorophenylacetic acid (2,3-D-5-F-PAA). This scaffold is a high-value building block in drug

discovery, particularly for CRTH2 antagonists and agrochemical actives.[1] Its value lies in its

specific substitution pattern:

Metabolic Stability: The 2,3-dichloro motif blocks the "ortho" and "meta" positions from

metabolic oxidation (CYP450), while the 5-fluoro group blocks the para-position (relative to

the methylene tail) from soft-spot oxidation.

Lipophilicity: The polyhalogenation significantly increases logP, aiding membrane

permeability.

Steric Constraint: The 2-chloro substituent exerts steric pressure on the acetic acid tail,

influencing the conformational landscape of resulting amides.

Scope: This document covers three functionalization vectors:
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Vector A: Amide Coupling (overcoming the 2-Cl steric hindrance).

Vector B: Nucleophilic Aromatic Substitution (SNAr) of the 5-Fluorine.

Vector C: Esterification for library generation.

Chemical Profile & Safety
Property Description

Molecular Formula C₈H₅Cl₂FO₂

Molecular Weight 223.03 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in DMSO, DMF, MeOH, DCM.[1] Poorly

soluble in water.

Reactivity Alert

Acidic: Corrosive to mucous membranes.[1]

SNAr Active: The 5-F position is susceptible to

displacement by strong nucleophiles at high

temperatures.[1]

Storage 2–8°C, Desiccated.

Module 1: The "Ortho-Constraint" Amide Coupling
Challenge: The chlorine atom at the C2 position creates significant steric bulk ("Ortho Effect").

Standard EDC/NHS coupling often results in sluggish kinetics or incomplete conversion due to

the restricted rotation of the methylene linker. Solution: Activation via Acid Chloride (Method A)

or High-Activity Uronium Salts (Method B).[1]

Protocol A: Acid Chloride Activation (Recommended for
Scale >1g)
This method is robust, bypassing the steric barrier by generating the highly reactive acyl

chloride species.

Materials:
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2,3-D-5-F-PAA (1.0 equiv)[1]

Thionyl Chloride (SOCl₂) (5.0 equiv) or Oxalyl Chloride (1.2 equiv) + DMF (cat.)

Dichloromethane (DCM) [Anhydrous][2]

Amine partner (1.1 equiv)

Triethylamine (TEA) or DIPEA (2.5 equiv)

Step-by-Step:

Activation: In a flame-dried RBF under N₂, dissolve 2,3-D-5-F-PAA in anhydrous DCM (0.5

M).

Chlorination: Add Oxalyl Chloride dropwise at 0°C, followed by 2 drops of DMF. (Gas

evolution will occur).

Reflux: Allow to warm to RT and stir for 2 hours. QC Check: Aliquot into MeOH -> check

LCMS for methyl ester formation to confirm activation.

Concentration: Evaporate solvent and excess oxalyl chloride under reduced pressure.

Redissolve the crude acid chloride in fresh anhydrous DCM.

Coupling: Add the amine partner and DIPEA to the acid chloride solution at 0°C.

Completion: Stir at RT for 4–12 hours.

Workup: Quench with sat. NaHCO₃. Extract with DCM.[1][2] Wash with 1N HCl (if product is

not basic) and Brine.

Protocol B: HATU Activation (Recommended for
Library/Parallel Synthesis)
Use this for precious amines or small-scale (<50mg) reactions.[1]

Step-by-Step:
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Dissolve 2,3-D-5-F-PAA (1.0 equiv) in DMF (0.2 M).[1]

Add HATU (1.2 equiv) and DIPEA (3.0 equiv). Stir for 5 mins to pre-activate (Yellow color

develops).

Add Amine (1.1 equiv).

Stir at RT for 16 hours. Note: The 2-Cl steric hindrance requires longer reaction times than

unsubstituted PAA.[1]

Module 2: Regioselective SNAr (The Fluorine
Vector)
Mechanistic Insight: The phenyl ring is electron-deficient due to the inductive effects (-I) of the

two chlorines and the acetic acid tail. While not as activated as a nitro-benzene, the C5-

Fluorine is a competent leaving group for Nucleophilic Aromatic Substitution (SNAr) under

thermal forcing.[1] The C2 and C3 Chlorines are generally stable under these conditions due to

steric shielding and the stronger C-Cl bond strength relative to the C-F lability in SNAr contexts.

Target: Displacement of F with cyclic amines (Morpholine, Piperazine) or thiols.

Protocol: Thermal SNAr Displacement
Materials:

2,3-D-5-F-PAA (1.0 equiv)[1]

Nucleophile (e.g., Morpholine) (3.0 – 5.0 equiv)

Solvent: DMSO (Dimethyl sulfoxide) or NMP

Base: K₂CO₃ (3.0 equiv) - Required if using salt forms of amines or thiols.[1]

Step-by-Step:

Preparation: Dissolve 2,3-D-5-F-PAA in DMSO (0.5 M).

Addition: Add the amine nucleophile in excess.
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Critical Note: If the nucleophile is valuable, use 1.2 equiv and add 2.0 equiv of DIPEA.

Heating: Heat the reaction to 100°C – 120°C for 12–24 hours.

Monitoring: Monitor by LCMS.[1] The Fluorine displacement results in a mass shift of +

[Nu] - 19.

Workup:

Cool to RT.

Dilute with water (10x volume).

Adjust pH to ~3-4 with 1N HCl to ensure the carboxylic acid is protonated (product will

precipitate or can be extracted into EtOAc).[1]

Caution: Do not acidify too strongly if your nucleophile is basic (e.g., piperazine), or you

will trap it in the aqueous layer. Isoelectric point extraction is key here.

Visualization: Decision Logic & Workflow[1]
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Starting Material:
2,3-Dichloro-5-fluorophenylacetic acid

Target Modification?

Amide Coupling
(Linker Modification)

COOH Functionalization

SNAr Reaction
(Core Diversification)

C-F Displacement

Is Amine Sterically Hindered? Conditions:
DMSO, 120°C, Excess Amine

Method B: HATU/DIPEA
(Mild, Library Scale)

No (Primary Amine)

Method A: Oxalyl Chloride
(Robust, Scale-up)

Yes (Aniline/Secondary)

Product: Amide Derivative
(2-Cl steric lock retained)

Product: 5-Amino-2,3-dichloro
phenylacetic acid

Click to download full resolution via product page

Figure 1: Strategic decision tree for the functionalization of 2,3-Dichloro-5-fluorophenylacetic
acid, highlighting the divergence between linker modification and core substitution.

Analytical Validation (QC)
To ensure protocol integrity, use the following analytical markers:

1H NMR (DMSO-d6, 400 MHz)
Methylene Singlet: Look for a singlet around δ 3.6 – 3.8 ppm (2H, CH₂).
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Aromatic Protons:

H4 (Doublet of Doublets): The proton between the Cl and F. Expect a distinct coupling

pattern due to ³J_HF and ⁴J_HH.

H6 (Doublet): The proton ortho to the acetic acid.

Validation: Upon SNAr, the H4/H6 coupling patterns will simplify significantly as the F-

coupling is removed.

19F NMR (Critical for SNAr)
Starting Material: Single peak around -110 to -120 ppm (Ar-F).[1]

SNAr Product:Disappearance of this peak confirms full conversion. If a new peak appears, it

indicates side-reaction or incomplete substitution (if F is still present).[1]

LCMS (Isotope Pattern)
Chlorine Signature: The presence of two chlorine atoms (Cl₂) imparts a distinct isotope

pattern:

M+ (100%)

M+2 (~65%)

M+4 (~10%)

Use: This 9:6:1 pattern is a diagnostic fingerprint.[1] If this pattern is lost, you have

accidentally displaced a Chlorine (rare under these conditions but possible with Pd-

catalysis).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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